Cas no 385382-80-9 (2-{2-(Cyclohexylamino)-2-oxoethylthio}benzoic acid)
2-{2-(Cyclohexylamino)-2-oxoethylthio}benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-((2-(Cyclohexylamino)-2-oxoethyl)thio)benzoic acid
- STK663436
- RBEKVRXCSVGTIQ-UHFFFAOYSA-N
- Z55950752
- 2-{[(cyclohexylcarbamoyl)methyl]sulfanyl}benzoic acid
- benzoic acid, 2-[[2-(cyclohexylamino)-2-oxoethyl]thio]-
- MFCD02937491
- 2-([2-(Cyclohexylamino)-2-oxoethyl]thio)benzoic acid
- AG-205/40775578
- Cambridge id 7114348
- 385382-80-9
- LS-07212
- 2-[2-(cyclohexylamino)-2-oxoethyl]sulfanylbenzoic acid
- AKOS000210217
- Oprea1_687959
- 2-[[2-(CYCLOHEXYLAMINO)-2-OXOETHYL]THIO]BENZOIC ACID
- CS-0314826
- H33842
- 2-Cyclohexylcarbamoylmethylsulfanylbenzoic acid
- 2-{[2-(Cyclohexylamino)-2-oxoethyl]thio}benzoic acid
- 2-((2-(Cyclohexylamino)-2-oxoethyl)thio)benzoicacid
- ALBB-023104
- 2-{[2-(cyclohexylamino)-2-oxoethyl]sulfanyl}benzoic acid
- 2-{2-(Cyclohexylamino)-2-oxoethylthio}benzoic acid
-
- Inchi: 1S/C15H19NO3S/c17-14(16-11-6-2-1-3-7-11)10-20-13-9-5-4-8-12(13)15(18)19/h4-5,8-9,11H,1-3,6-7,10H2,(H,16,17)(H,18,19)
- InChI Key: RBEKVRXCSVGTIQ-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1C(=O)O)CC(NC1CCCCC1)=O
Computed Properties
- Exact Mass: 293.10856464Da
- Monoisotopic Mass: 293.10856464Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 91.7Ų
2-{2-(Cyclohexylamino)-2-oxoethylthio}benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C128725-500mg |
2-{[2-(Cyclohexylamino)-2-oxoethyl]thio}benzoic acid |
385382-80-9 | 500mg |
$ 235.00 | 2022-06-06 | ||
| TRC | C128725-1000mg |
2-{[2-(Cyclohexylamino)-2-oxoethyl]thio}benzoic acid |
385382-80-9 | 1g |
$ 390.00 | 2022-06-06 | ||
| TRC | C128725-2000mg |
2-{[2-(Cyclohexylamino)-2-oxoethyl]thio}benzoic acid |
385382-80-9 | 2g |
$ 615.00 | 2022-06-06 | ||
| A2B Chem LLC | AI99447-1g |
2-([2-(Cyclohexylamino)-2-oxoethyl]thio)benzoic acid |
385382-80-9 | 95% | 1g |
$360.00 | 2024-04-20 | |
| A2B Chem LLC | AI99447-5g |
2-([2-(Cyclohexylamino)-2-oxoethyl]thio)benzoic acid |
385382-80-9 | 95% | 5g |
$898.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1385496-1g |
2-((2-(Cyclohexylamino)-2-oxoethyl)thio)benzoic acid |
385382-80-9 | 97% | 1g |
¥2310.00 | 2024-05-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1385496-5g |
2-((2-(Cyclohexylamino)-2-oxoethyl)thio)benzoic acid |
385382-80-9 | 97% | 5g |
¥7095.00 | 2024-05-15 | |
| Crysdot LLC | CD12076530-5g |
2-((2-(Cyclohexylamino)-2-oxoethyl)thio)benzoic acid |
385382-80-9 | 97% | 5g |
$349 | 2024-07-24 |
2-{2-(Cyclohexylamino)-2-oxoethylthio}benzoic acid Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 2-{2-(Cyclohexylamino)-2-oxoethylthio}benzoic acid
Market Research and Analysis of 2-{2-(Cyclohexylamino)-2-oxoethylthio}benzoic Acid (CAS No. 385382-80-9)
Recent advancements in the field of chemical biology and pharmaceutical research have brought significant attention to the compound 2-{2-(Cyclohexylamino)-2-oxoethylthio}benzoic acid, identified by the CAS registry number 385382-80-9. This compound has demonstrated potential applications in drug development, particularly in the areas of anti-inflammatory and anti-cancer therapies. The purpose of this brief is to provide a comprehensive analysis of the current market landscape, including research progress, demand trends, and supplier dynamics.
The compound 2-{2-(Cyclohexylamino)-2-oxoethylthio}benzoic acid has been extensively studied for its bioactivity. Preclinical studies have highlighted its ability to modulate key cellular pathways involved in inflammation and cancer progression. These findings have positioned the compound as a promising candidate for further clinical investigation. The global demand for such compounds is driven by the increasing focus on personalized medicine and the need for novel therapeutic agents with improved efficacy and reduced side effects.
Market analysis reveals that the demand for 385382-80-9 is primarily concentrated in regions with advanced pharmaceutical research infrastructure, such as North America, Europe, and parts of Asia. Key players in the market include specialty chemical manufacturers and research institutions engaged in drug discovery. The supply chain for this compound is characterized by a limited number of suppliers, reflecting its niche application in specialized research settings.
To address the growing demand, several strategies are being adopted by industry stakeholders. These include optimizing synthesis protocols to enhance production efficiency and exploring new applications for the compound in emerging therapeutic areas. Additionally, collaborations between academia and industry are playing a crucial role in accelerating the translation of research findings into marketable products.
In conclusion, 2-{2-(Cyclohexylamino)-2-oxoethylthio}benzoic acid (CAS No. 385382-80-9) represents a significant advancement in chemical biology with promising therapeutic potential. As research progresses and market dynamics evolve, this compound is expected to play an increasingly important role in the development of innovative pharmaceutical solutions.
385382-80-9 (2-{2-(Cyclohexylamino)-2-oxoethylthio}benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)